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Compound of Interest

Compound Name: Hafnium tert-butoxide

Cat. No.: B1588767 Get Quote

Introduction

Hafnium tert-butoxide, with the chemical formula Hf(OC(CH₃)₃)₄, is a mononuclear

organometallic compound that has garnered significant attention in the fields of materials

science and semiconductor technology.[1][2][3] As a volatile liquid precursor, it is highly valued

for the deposition of hafnium oxide (HfO₂) thin films through techniques like Chemical Vapor

Deposition (CVD) and Atomic Layer Deposition (ALD).[1][2][3] These HfO₂ films exhibit a high

dielectric constant, a critical property for the fabrication of next-generation semiconductor

devices.[1][2][3] This guide provides a comprehensive overview of the chemical properties,

synthesis, reactivity, and applications of Hafnium tert-butoxide for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
Hafnium tert-butoxide is typically a colorless to slightly yellow liquid at room temperature.[4] It

is known to be sensitive to moisture and light.[1][3] The compound is soluble in hydrocarbons

but reacts with alcohols, ketones, and esters.[1][3] Due to the bulky tert-butoxide ligands, it

exists as a volatile monomer, which is advantageous for vapor deposition techniques.[5]

Table 1: Physical and Chemical Properties of Hafnium tert-butoxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1588767?utm_src=pdf-interest
https://www.benchchem.com/product/b1588767?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5137143.htm
https://chemdad.com/index.php?c=article&id=4247
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5137143.htm
https://chemdad.com/index.php?c=article&id=4247
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5137143.htm
https://chemdad.com/index.php?c=article&id=4247
https://www.benchchem.com/product/b1588767?utm_src=pdf-body
https://www.benchchem.com/product/b1588767?utm_src=pdf-body
https://ereztech.com/product/hafnium-iv-tert-butoxide-2172-02-03/
https://www.lookchem.com/404.htm
https://chemdad.com/index.php?c=article&id=4247
https://www.lookchem.com/404.htm
https://chemdad.com/index.php?c=article&id=4247
https://mocvd-precursor-encyclopedia.de/436747963/436810245
https://www.benchchem.com/product/b1588767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula Hf[OC(CH₃)₃]₄ [6][4]

Molecular Weight 470.94 g/mol [2][7]

CAS Number 2172-02-3 [2]

Appearance Colorless to pale yellow liquid [4]

Melting Point 2°C [3]

Boiling Point 90 °C at 5 mmHg [1][2][3][8]

Density 1.166 g/mL at 25 °C [1][2][3][8]

Vapor Pressure 46 mmHg at 25°C [1]

Flash Point 28 °C (82.4 °F) - closed cup [9]

Refractive Index n20/D 1.424 [2][3][8]

Sensitivity Moisture and light sensitive [1][3][9]

Solubility Soluble in hydrocarbons [1][3][8]

Spectroscopic Properties
Nuclear Magnetic Resonance (NMR) spectroscopy is a key analytical technique for confirming

the identity and purity of Hafnium tert-butoxide.

Table 2: NMR Spectroscopic Data for Hafnium tert-butoxide

Nucleus Solvent
Chemical Shift
(δ)

Multiplicity Reference

¹H NMR C₆D₆ 1.33 ppm singlet [10]

¹³C NMR C₆D₆
75.3 ppm, 33.1

ppm
- [11]

Experimental Protocols
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Synthesis of Hafnium tert-butoxide
The synthesis of high-purity Hafnium tert-butoxide is crucial for its application in the

semiconductor industry, as impurities can lead to film defects and non-uniformity.[11] A

common and effective method involves the alcoholysis of a hafnium amide precursor, which

avoids the issue of residual chlorides that can arise when starting from hafnium tetrachloride.

[10]

Protocol: Synthesis from Tetrakis(diethylamido)hafnium(IV)

This method is advantageous as it is versatile and prevents hydrolysis.[10]

Materials:

Tetrakis(diethylamido)hafnium(IV) (Hf(NEt₂)₄)

tert-Butanol (t-BuOH)

Toluene (anhydrous)

Nitrogen-filled glovebox

Schlenk line

Ice bath

Vacuum distillation apparatus

Procedure:

Preparation of Reactants: In a nitrogen-filled glovebox, a 100 mL Schlenk flask is charged

with Tetrakis(diethylamido)hafnium(IV) (4.67 g, 10 mmol) and 40 mL of toluene.[10] A

separate 25 mL Schlenk flask is loaded with tert-butanol (5.93 g, 80 mmol) and 10 mL of

toluene.[10]

Reaction: Both flasks are transferred to a Schlenk line. The hafnium-containing flask is

cooled to 0°C using an ice bath.[10] The tert-butanol solution is then added dropwise to the

hafnium suspension via cannula transfer.[10]
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Solvent Removal: After the addition is complete, the solvent is removed under reduced

pressure.[11]

Purification: The crude product is purified by vacuum distillation. The receiver flask is cooled

with an ice bath. The pure Hafnium tert-butoxide distills at approximately 30 °C at 50 mTorr,

yielding a colorless and transparent liquid.[10]

Storage: The final product should be stored in a freezer at -29 °C inside a glovebox to

prevent degradation.[10]

Reactant Preparation (Glovebox)

Reaction (Schlenk Line) Purification Final Product

Hf(NEt₂)₄ in Toluene

Dropwise addition
at 0°C

tert-Butanol in Toluene
Solvent Removal

(Reduced Pressure)
Vacuum Distillation
(30°C @ 50 mTorr)

Pure Hf(OtBu)₄
(Liquid)

Hf(OtBu)₄

[Hf(OtBu)₃(OH)] + tBuOH

+

H₂O (Moisture)

 

HfO₂ (Hafnium Oxide)

Further
Hydrolysis
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Start with
-OH Surface

Step 1: Pulse Hf(OtBu)₄
(Precursor Adsorption)

Step 2: Purge
(Remove Excess Precursor)

Byproduct: tBuOH

Step 3: Pulse H₂O
(Oxidant Reaction)

Step 4: Purge
(Remove Byproducts)

Byproduct: tBuOH

HfO₂ Monolayer
(New -OH Surface)

Repeat Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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